Cas no 72094-43-0 (Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-)
72094-43-0 structure
Product Name:Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-
CAS No:72094-43-0
MF:C15H10N2O3
MW:266.25150346756
CID:1752616
Update Time:2024-11-27
Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-
- 4-<3-Phenyl-1,2,4-oxadiazol-5-yl>-benzoesaeure
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- Inchi: 1S/C15H10N2O3/c18-15(19)12-8-6-11(7-9-12)14-16-13(17-20-14)10-4-2-1-3-5-10/h1-9H,(H,18,19)
- InChI Key: ZVCNUPMOOIVVLJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2ON=C(C3=CC=CC=C3)N=2)C=C1
Computed Properties
- Exact Mass: 266.0692
Experimental Properties
- Density: 1.319±0.06 g/cm3(Predicted)
- Melting Point: 273-274 °C
- Boiling Point: 484.3±47.0 °C(Predicted)
- PSA: 76.22
- pka: 3.46±0.10(Predicted)
Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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